Cas no 66068-84-6 (4-(5,5,6-Trimethylbicyclo[2.2.1]hept-2-yl)cyclohexan-1-ol)

• Product Name: 4-(5,5,6-Trimethylbicyclo[2.2.1]hept-2-yl)cyclohexan-1-ol
• CAS No: 66068-84-6
• MF: C₁₆H₂₈O
• MW: 236.392925262451
• CID: 58426
• Update Time: 2026-05-14

4-(5,5,6-Trimethylbicyclo[2.2.1]hept-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5,5,6-Trimethylbicyclo[2.2.1]hept-2-yl)cyclohexan-1-ol
• 4-(2,3,3-Trimethyl-6-bicyclo[2.2.1]heptanyl)cyclohexan-1-ol
• 4-(2,2,3-trimethyl-5-bicyclo[2.2.1]heptanyl)cyclohexan-1-ol
• 4-(5,5,6-TRIMETHYLBICYCLO [2.2.1]HEPT-2-YL)-CYCLOHEXANOL
• 4-(5,5,6-Trimethylbicyclo(2.2.1)hept-2-yl)cyclohexan-1-ol
• AC1L30NB
• AC1Q7B9H
• AGN-PC-00HZY7
• Cyclohexanol, 4-(5,5,6-trimethylbicyclo(2.2.1)hept-2-yl)-
• Cyclohexanol, 4-(5,5,6-trimethylbicyclo[2.2.1]hept-2-yl)-
• Oprea1_706309
• SureCN622691
• trans-4-(exo-5-exo-Isocamphyl)-cyclohexanol

• Inchi： 1S/C16H28O/c1-10-14-8-12(16(10,2)3)9-15(14)11-4-6-13(17)7-5-11/h10-15,17H,4-9H2,1-3H3
• InChI Key： PCFHYANYPQEMPU-UHFFFAOYSA-N
• SMILES： CC1(C)C(C)C2CC1CC2C1CCC(O)CC1

Computed Properties

• Exact Mass: 236.21400
• Monoisotopic Mass: 236.214016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.982
• Boiling Point: 324.5°Cat760mmHg
• Flash Point: 136.5°C
• Refractive Index: 1.507
• PSA: 20.23000
• LogP: 3.85580